Cas no 1937343-92-4 (3-(but-2-en-1-yl)oxolane-3-carbaldehyde)

• Product Name: 3-(but-2-en-1-yl)oxolane-3-carbaldehyde
• CAS No: 1937343-92-4
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6388595
• PubChem ID: 131243834
• Update Time: 2025-05-21

3-(but-2-en-1-yl)oxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(but-2-en-1-yl)oxolane-3-carbaldehyde
• 1937343-92-4
• EN300-1621696

• Inchi： 1S/C9H14O2/c1-2-3-4-9(7-10)5-6-11-8-9/h2-3,7H,4-6,8H2,1H3/b3-2+
• InChI Key： DPIZNGABQZRDQE-NSCUHMNNSA-N
• SMILES： O1CCC(C=O)(C/C=C/C)C1

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(but-2-en-1-yl)oxolane-3-carbaldehyde

3-(but-2-en-1-yl)oxolane-3-carbaldehyde: A Versatile Chemical Intermediate with Emerging Applications

3-(but-2-en-1-yl)oxolane-3-carbaldehyde (CAS No. 1937343-92-4) is an intriguing organic compound that has been gaining attention in various research and industrial applications. This molecule, characterized by its unique combination of an oxolane (tetrahydrofuran) ring and a butenyl side chain with an aldehyde functional group, presents exciting opportunities in synthetic chemistry and material science.

The structural features of 3-(but-2-en-1-yl)oxolane-3-carbaldehyde make it particularly valuable as a building block in organic synthesis. The presence of both an aldehyde group and a double bond in the butenyl moiety allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and cyclization processes. Recent studies have highlighted its potential in creating novel heterocyclic compounds, which are increasingly important in pharmaceutical research and material development.

One of the most searched topics related to CAS 1937343-92-4 concerns its stability and storage conditions. Researchers frequently inquire about the optimal storage temperature and shelf life of this compound. Proper handling requires protection from moisture and oxidation, with recommended storage under inert atmosphere at temperatures between 2-8°C. The compound's oxolane ring stability under various conditions is another area of significant interest in online searches.

In the context of green chemistry trends, 3-(but-2-en-1-yl)oxolane-3-carbaldehyde has attracted attention due to its potential as a bio-based platform chemical. With increasing demand for sustainable chemical feedstocks, this compound's possible derivation from renewable resources makes it a subject of ongoing research. The butenyl side chain modification possibilities align well with current efforts to develop eco-friendly alternatives to petroleum-derived intermediates.

The synthetic applications of 3-(but-2-en-1-yl)oxolane-3-carbaldehyde extend to several cutting-edge fields. In materials science, it serves as a precursor for functional polymers with tailored properties. The compound's ability to participate in click chemistry reactions makes it valuable for creating advanced materials with precise molecular architectures. These applications respond to frequent search queries about "novel polymer precursors" and "click chemistry building blocks."

Analytical characterization of CAS 1937343-92-4 typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. Many researchers search for detailed spectral data of this compound, particularly its 1H NMR peaks and 13C NMR shifts, which are crucial for identification and purity assessment. The aldehyde proton typically appears as a distinctive singlet in the 9-10 ppm range, while the oxolane ring protons produce characteristic multiplets between 3.5-4.5 ppm.

Safety considerations for 3-(but-2-en-1-yl)oxolane-3-carbaldehyde are another common search topic. While not classified as highly hazardous, standard laboratory precautions should be observed. The compound may cause eye and skin irritation, necessitating proper personal protective equipment. Its aldehyde functionality makes it reactive with strong oxidizers and reducing agents, a point frequently emphasized in safety-related searches.

The commercial availability of 3-(but-2-en-1-yl)oxolane-3-carbaldehyde has improved in recent years, with several specialty chemical suppliers now offering this compound. Market trends indicate growing demand, particularly from research institutions investigating new synthetic methodologies. Pricing information and bulk availability are among the most searched commercial aspects of this chemical.

Future research directions for CAS 1937343-92-4 likely include exploration of its biological activity and potential pharmaceutical applications. While currently primarily used as a synthetic intermediate, its unique structure suggests possible bioactive properties worth investigating. This aligns with numerous search queries about "medicinal chemistry applications of oxolane derivatives."

In conclusion, 3-(but-2-en-1-yl)oxolane-3-carbaldehyde represents a versatile and increasingly important chemical building block. Its combination of reactive functional groups and structural features makes it valuable across multiple disciplines, from organic synthesis to materials development. As research continues to uncover new applications for this compound, its significance in both academic and industrial settings is expected to grow substantially.